Cas no 10111-02-1 (1H-Benzimidazole,1-ethyl-2-nitro-)

• Product name: 1H-Benzimidazole,1-ethyl-2-nitro-
• CAS No: 10111-02-1
• MF: C₉H₉N₃O₂
• MW: 191.18666
• CID: 191465
• PubChem ID: 24954

1H-Benzimidazole,1-ethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-2-nitro-
• 1-ethyl-2-nitrobenzimidazole
• Benzimidazole, 1-ethyl-2-nitro- (7CI,8CI)
• 1-Aethyl-2-nitro-benzimidazol
• 1-ethyl-2-nitro-1H-benzimidazole
• 1-ethyl-2-nitro-1H-benzoimidazole
• AC1L2NSH
• BENZIMIDAZOLE, 1-ETHYL-2-NITRO-
• BRN 0913554
• LS-32968
• AKOS006280123
• DTXSID10143735
• 10111-02-1

• Inchi： InChI=1S/C9H9N3O2/c1-2-11-8-6-4-3-5-7(8)10-9(11)12(13)14/h3-6H,2H2,1H3
• InChI Key： XMHNVBWYMIMXMY-UHFFFAOYSA-N
• SMILES： C(N1C2C=CC=CC=2N=C1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.36
• Boiling Point: 380.9°Cat760mmHg
• Flash Point: 184.1°C
• Refractive Index: 1.652
• PSA: 60.96
• LogP: 2.48760